Cas no 53984-90-0 (2-Bromo-N-(2,6-diethylphenyl)propanamide)
53984-90-0 structure
Product Name:2-Bromo-N-(2,6-diethylphenyl)propanamide
CAS No:53984-90-0
MF:C13H18BrNO
MW:284.192122936249
CID:2105105
Update Time:2023-08-03
2-Bromo-N-(2,6-diethylphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-(2,6-diethylphenyl)Propanamide
- XYLPVIJOTOKAKQ-UHFFFAOYSA-N
- 2-bromo-2',6'-diethylpropionanilide
- 2-Bromo-N-(2,6-diethylphenyl)propanamide
-
- Inchi: 1S/C13H18BrNO/c1-4-10-7-6-8-11(5-2)12(10)15-13(16)9(3)14/h6-9H,4-5H2,1-3H3,(H,15,16)
- InChI Key: XYLPVIJOTOKAKQ-UHFFFAOYSA-N
- SMILES: BrC(C)C(NC1C(=CC=CC=1CC)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 220
- XLogP3: 3
- Topological Polar Surface Area: 29.1
2-Bromo-N-(2,6-diethylphenyl)propanamide Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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